2-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
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Description
2-[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C24H25N5OS and its molecular weight is 431.56. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Imidazole Derivatives and Antitumor Activity
Imidazole derivatives, including bis(2-chloroethyl)amino derivatives, 4(5)-aminoimidazol-5(4)-carboxamide, and others, have been reviewed for their antitumor activities. Some compounds have advanced past preclinical testing, highlighting the search for new antitumor drugs and compounds with varying biological properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).
Synthetic Routes for 1,4-disubstituted 1,2,3-Triazoles
1,2,3-Triazoles are pivotal in drug discovery, bioconjugation, material science, and more, due to their stability and significant dipole moment. The copper(I) catalyzed azide-alkyne cycloaddition, known as a click reaction, is a prominent method for synthesizing 1,4-disubstituted 1,2,3-triazoles, showcasing the compound's potential in creating biologically active molecules (Kaushik, C., Sangwan, J., Luxmi, R., Kumar, K., & Pahwa, A., 2019).
Biological Features of New 1,2,4-Triazole Derivatives
The chemistry of 1,2,4-triazoles is essential for synthesizing biologically active substances. Alternatives to classical synthesis methods have been explored, leading to compounds with antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities. This research direction is promising for the development of new chemical models and derivatives (Ohloblina, M. V., 2022).
Novel Triazole Derivatives: A Patent Review
The triazole family is notable for its extensive range of biological activities. Recent patents have revealed new triazole derivatives with anti-inflammatory, antimicrobial, antitumoral, and antiviral properties. The need for new, efficient synthesis methods that address green chemistry and energy saving is highlighted, alongside the search for new prototypes against emerging diseases and antibiotic-resistant bacteria (Ferreira, V., da Rocha, D. D., da Silva, F. D., Ferreira, P., Boechat, N., & Magalhães, J. L., 2013).
Properties
IUPAC Name |
2-[1-(3,4-dimethylphenyl)-5-methyltriazol-4-yl]-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5OS/c1-15-10-11-20(14-16(15)2)29-18(4)21(27-28-29)24-26-17(3)22(31-24)23(30)25-13-12-19-8-6-5-7-9-19/h5-11,14H,12-13H2,1-4H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBXZSHKYRPHJFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=C(N=N2)C3=NC(=C(S3)C(=O)NCCC4=CC=CC=C4)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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